Cas no 1807119-66-9 (2-Bromo-4-iodo-5-(trifluoromethoxy)aniline)
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline
-
- Inchi: 1S/C7H4BrF3INO/c8-3-1-4(12)6(2-5(3)13)14-7(9,10)11/h1-2H,13H2
- InChI Key: PNGIREZILVFVLR-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C=C1OC(F)(F)F)N)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 204
- XLogP3: 3.8
- Topological Polar Surface Area: 35.2
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022793-250mg |
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline |
1807119-66-9 | 97% | 250mg |
470.40 USD | 2021-06-24 | |
| Alichem | A013022793-500mg |
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline |
1807119-66-9 | 97% | 500mg |
782.40 USD | 2021-06-24 | |
| Alichem | A013022793-1g |
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline |
1807119-66-9 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline
Introduction to 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline (CAS No. 1807119-66-9)
2-Bromo-4-iodo-5-(trifluoromethoxy)aniline, identified by its CAS number 1807119-66-9, is a highly versatile arylamine derivative that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound features a unique structural motif comprising a benzene ring substituted with a bromine atom at the 2-position, an iodine atom at the 4-position, and a trifluoromethoxy group at the 5-position. Such a combination of halogen atoms and functional groups makes it an attractive scaffold for designing novel pharmaceuticals, agrochemicals, and materials with tailored electronic and steric properties.
The significance of 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline lies in its potential as a key intermediate in the synthesis of more complex molecules. The presence of both bromine and iodine atoms allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings, enabling the construction of biaryl systems that are prevalent in many biologically active compounds. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the reactivity of the aromatic ring, facilitating further modifications while maintaining structural stability.
In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline has emerged as a valuable building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogenated aromatic system provides a rigid scaffold that can be fine-tuned to interact with biological targets with high specificity. Moreover, the trifluoromethoxy group has been shown to modulate metabolic stability and pharmacokinetic properties, making it an essential feature in drug design.
One notable application of 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline is in the development of small-molecule probes for biochemical studies. Researchers have leveraged its reactivity to create labeled compounds that can be used to study enzyme mechanisms and protein interactions. The ability to introduce fluorine atoms into biological probes often enhances their detectability in imaging techniques, such as positron emission tomography (PET) or magnetic resonance imaging (MRI). This has opened up new avenues for drug discovery and diagnostic applications.
The synthesis of 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline itself is an intriguing challenge that highlights the ingenuity of synthetic chemists. Traditional approaches often involve multi-step sequences involving halogenation and functional group transformations. However, recent advances in catalytic methods have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and iodine atoms selectively onto the aromatic ring. These methods not only improve yield but also minimize waste, aligning with green chemistry principles.
The electronic properties of 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline make it a candidate for applications beyond pharmaceuticals. In materials science, halogenated aromatic compounds are widely used in organic electronics due to their ability to form stable conjugated systems. The presence of multiple halogen substituents can enhance charge transport properties, making this compound suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic cells. Furthermore, its tunable bandgap suggests potential applications in optoelectronic devices where precise control over energy levels is crucial.
From a computational chemistry perspective, 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline offers an excellent model system for studying molecular interactions. Quantum mechanical calculations have been performed to elucidate how different substituents influence electronic distributions and reactivity. These studies not only provide insights into reaction mechanisms but also aid in predicting the behavior of related compounds under various conditions. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing experimental work by providing rapid screening tools.
The role of 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline in medicinal chemistry is further underscored by its incorporation into libraries designed for high-throughput screening (HTS). By systematically varying substituents on this core structure, researchers can identify lead compounds with desired biological activity. The trifluoromethoxy group, in particular, has been associated with enhanced binding affinity and metabolic stability in many drug candidates. This has led to its widespread use in medicinal chemists' toolkits as a reliable descriptor for optimizing pharmacological profiles.
Looking ahead, the future prospects for 2-Bromo-4-iodo-5-(trifluoromethoxy)aniline are promising given its broad utility across multiple disciplines. As synthetic methodologies continue to evolve, access to this compound will likely become even more efficient and scalable. Additionally, advancements in computational modeling will enable more sophisticated design strategies for derivatives with tailored properties. Whether applied to drug development or materials science, this versatile intermediate is poised to remain at the forefront of innovation.
1807119-66-9 (2-Bromo-4-iodo-5-(trifluoromethoxy)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)